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Compound of Interest

Compound Name: Butyl Benzyl Phthalate

Cat. No.: B140775 Get Quote

Global Regulatory Landscape of Butyl Benzyl
Phthalate (BBP): A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the regulatory limits for Butyl Benzyl Phthalate
(BBP), a common plasticizer, across key international markets: the European Union (EU), the

United States (US), Canada, and Japan. The information is intended to assist researchers,

scientists, and professionals in the drug development field in understanding the diverse

regulatory frameworks governing this substance in various consumer and professional

products.

Summary of Regulatory Limits
The following table summarizes the quantitative limits for Butyl Benzyl Phthalate in different

applications across the European Union, United States, Canada, and Japan. These regulations

are primarily driven by concerns over the potential reproductive and developmental toxicity of

BBP.
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Region/Country Application Regulatory Limit Regulation/Authority

European Union
Toys and Childcare

Articles

≤ 0.1% by weight in

any plasticized

material.

Regulation (EC) No

1907/2006 (REACH),

Annex XVII, Entry 51

Food Contact

Materials

Specific Migration

Limit (SML) of 30

mg/kg of food.

Regulation (EU) No

10/2011

Cosmetics
Banned for use in

cosmetic products.

Regulation (EC) No

1223/2009, Annex II

United States
Toys and Childcare

Articles
≤ 0.1% by weight.[1]

Consumer Product

Safety Improvement

Act (CPSIA) of 2008,

Section 108

Food Contact

Materials

Permitted for certain

applications. The FDA

has rescinded

authorization for 23

phthalates as food

additives but

maintains

authorization for BBP

in some food contact

applications.

Food and Drug

Administration (FDA)

Cosmetics

No specific

prohibition, but its

presence must be

included in the

ingredient list on the

product label.

Food and Drug

Administration (FDA)

Canada Toys and Childcare

Articles

≤ 0.1% (1000 mg/kg)

by weight in the soft

vinyl of toys and

childcare articles for

Phthalates

Regulations

(SOR/2016-188)

under the Canada
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children under four

years of age.

Consumer Product

Safety Act

Food Contact

Materials

No specific limit for

BBP found. Health

Canada conducts risk

assessments on

chemicals in food

packaging.

Health Canada

Cosmetics

Prohibited. BBP is

listed on the Cosmetic

Ingredient Hotlist as a

substance that is

prohibited for use in

cosmetics.

Health Canada

Japan Toys

≤ 0.1% by weight in

plasticized materials

for toys intended for

children under 6 years

of age.[2][3]

Food Sanitation Act,

Article 78 of the

Enforcement

Regulations

Food Contact

Materials

Tolerable Daily Intake

(TDI) of 0.2 mg/kg

body weight per day.

This TDI is used to

inform the safety

assessment of food

contact materials.

Food Safety

Commission of Japan

Cosmetics

No specific prohibition

found in general

searches, but

regulations exist for

cosmetic ingredients.

Ministry of Health,

Labour and Welfare

(MHLW)

Basis for Regulation and Experimental Protocols
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The regulatory limits for BBP are established based on scientific risk assessments that

evaluate its potential hazards and the extent of consumer exposure. The primary health

concern associated with BBP is its endocrine-disrupting properties, with studies indicating

potential reproductive and developmental toxicity.

Toxicological Studies:

Regulatory bodies like the U.S. Consumer Product Safety Commission (CPSC) and the

European Chemicals Agency (ECHA) have relied on a comprehensive review of toxicological

data. The CPSC's Chronic Hazard Advisory Panel (CHAP) on phthalates reviewed numerous

studies to assess the risks of BBP.[4] These assessments are largely based on animal studies,

particularly two-generation reproductive toxicity studies in rats, which examine the effects of the

substance on parental animals and their offspring over two generations. Key endpoints in these

studies include effects on fertility, pregnancy outcomes, and the development of the

reproductive system in offspring. While the specific protocols of all reviewed studies are

extensive and not publicly available in a consolidated format, they generally follow

internationally recognized guidelines from organizations such as the Organisation for Economic

Co-operation and Development (OECD).

Migration Testing for Food Contact Materials:

For food contact materials, the primary concern is the migration of BBP from the packaging or

container into the food. The European Food Safety Authority (EFSA) has established a specific

migration limit (SML) for BBP. This limit is determined through migration testing, where the food

contact material is exposed to food simulants under specific time and temperature conditions

that represent the intended use of the material.

The general methodology for migration testing involves:

Selection of Food Simulants: Different food simulants are used to represent various types of

food. For example, 10% ethanol is used for aqueous foods, 3% acetic acid for acidic foods,

and vegetable oil or other fatty food simulants for fatty foods.[5][6]

Test Conditions: The material is exposed to the simulant for a specified duration and at a

certain temperature to mimic the conditions of actual use (e.g., long-term storage at room

temperature, heating in a microwave).
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Analytical Determination: After exposure, the concentration of the migrated substance (in this

case, BBP) in the food simulant is measured using analytical techniques such as gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).

Detailed technical guidelines for migration testing are provided by regulatory bodies like the

EFSA to ensure standardized and reliable results.[7]

Regulatory Workflow Visualization
The following diagram illustrates the general workflow for the risk assessment and

establishment of regulatory limits for a chemical substance like Butyl Benzyl Phthalate.
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Phase 1: Hazard Identification & Characterization Phase 2: Exposure Assessment

Phase 3: Risk Characterization & Management

Hazard Identification
(e.g., literature review, in vitro/in silico studies)

Dose-Response Assessment
(e.g., animal toxicity studies to determine NOAEL, LOAEL)

Identifies potential adverse effects

Risk Characterization
(Comparison of hazard and exposure data)

Identification of Exposure Scenarios
(e.g., consumer use of toys, food contact)

Quantification of Exposure
(e.g., migration testing, modeling)

Determines pathways and levels of contact

Risk Management Decision
(e.g., setting limits, banning substance)

Integrates all data to estimate risk

Establishment of Legal Limit
(e.g., 0.1% in toys, SML in FCM)

Leads to regulatory action

Click to download full resolution via product page

Caption: General workflow for chemical risk assessment and regulatory limit setting.

This guide highlights the stringent and data-driven approach taken by regulatory agencies to

ensure consumer safety regarding exposure to Butyl Benzyl Phthalate. The variations in

regulations across different regions underscore the importance for manufacturers and

researchers to be aware of the specific requirements in their target markets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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